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Introduction:

2-Amino-2-cyclopropylpropanoic acid is a non-proteinogenic amino acid characterized by

the presence of a sterically demanding cyclopropyl group attached to its α-carbon. This unique

structural feature imparts significant conformational rigidity, making it an attractive building

block for the synthesis of novel heterocyclic compounds in drug discovery and medicinal

chemistry. The cyclopropyl moiety can influence the biological activity and pharmacokinetic

properties of the resulting heterocycles by locking the conformation of flexible side chains,

potentially leading to enhanced binding affinity to biological targets and improved metabolic

stability.

These application notes provide an overview of the potential synthetic utility of 2-amino-2-
cyclopropylpropanoic acid in the construction of various heterocyclic scaffolds and offer

detailed protocols for key synthetic transformations.

I. Synthetic Applications
The reactivity of 2-amino-2-cyclopropylpropanoic acid is analogous to other α-amino acids,

allowing its participation in a variety of well-established cyclization and multicomponent

reactions to form diverse heterocyclic systems.
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Synthesis of 5-Cyclopropyl-5-methylhydantoins
Hydantoins are a class of five-membered heterocyclic compounds with a wide range of

biological activities, including anticonvulsant, antiarrhythmic, and anticancer properties. The

Urech hydantoin synthesis provides a straightforward method for the preparation of hydantoins

from α-amino acids.

Reaction Scheme:

Click to download full resolution via product page

Click to download full resolution via product page

To cite this document: BenchChem. [2-Amino-2-cyclopropylpropanoic Acid: A Versatile
Building Block for Novel Heterocycles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267573#2-amino-2-cyclopropylpropanoic-acid-as-a-
building-block-for-novel-heterocycles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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